Cas no 55386-63-5 (9H-Xanthen-9-one, 1,5-dihydroxy-2,3-dimethoxy-)

• Product Name: 9H-Xanthen-9-one, 1,5-dihydroxy-2,3-dimethoxy-
• CAS No: 55386-63-5
• MF: C₁₅H₁₂O₆
• MW: 288.252184867859
• CID: 352045
• PubChem ID: 11580116
• Update Time: 2025-04-19

9H-Xanthen-9-one, 1,5-dihydroxy-2,3-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Xanthen-9-one, 1,5-dihydroxy-2,3-dimethoxy-
• 1,5-dihydroxy-2,3-dimethoxyxanthen-9-one
• SCHEMBL16244513
• 55386-63-5
• DTXSID00468924

• Inchi： 1S/C15H12O6/c1-19-10-6-9-11(13(18)15(10)20-2)12(17)7-4-3-5-8(16)14(7)21-9/h3-6,16,18H,1-2H3
• InChI Key： APPOIVIWJAIHBI-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=CC=2C(C2C(=C(C(=CC1=2)OC)OC)O)=O)O

Computed Properties

• Exact Mass: 288.06336
• Monoisotopic Mass: 288.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 85.2Ų

Experimental Properties

• PSA: 85.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Xanthones
• Xanthones